Dimethyl 2-(4-chlorobenzoylamino)malonate

• Molecular Formula: C12H12ClNO5
• Molecular Weight: 285.68 g/mol
• IUPAC Name: dimethyl 2-[(4-chlorobenzoyl)amino]propanedioate
• InChI: InChI=1S/C12H12ClNO5/c1-18-11(16)9(12(17)19-2)14-10(15)7-3-5-8(13)6-4-7/h3-6,9H,1-2H3,(H,14,15)
• InChI Key: GPDYXZCYXCZIDY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C(=O)OC)NC(=O)C1=CC=C(C=C1)Cl

Description

Dimethyl 2-(4-chlorobenzoylamino)malonate is a useful research compound. Its molecular formula is C12H12ClNO5 and its molecular weight is 285.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Part A: To a stirred solution of dimethyl aminomalonate hydrochloride (25 gram, 0.136 mol) in dichloromethane (200 mL) triethylamine (41.4 mL, 2.2 molar equivalent) is added at 0° C. 4-Chlorobenzoyl chloride (23.8 gram, 0.136 mol) is slowly added and the resulting solution is allowed to stand at room temperature overnight. Water is added and the organic layer is separated. The water layer is extracted twice with dichloromethane. The collected organic layers are washed with water, dried over MgSO4, filtered and concentrated in vacuo. The residue is recrystallised from methanol (400 mL) to give dimethyl 2-(4-chlorobenzoylamino)malonate (30.5 gram, 79% yield). Melting point: 146-148° C. 1H-NMR (200 MHz, CDCl3): δ 3.86 (s, 6H), 5.38 (d, J=6 Hz, 1H), 7.15 (br d, J˜6 Hz, 1H), 7.43 (d, J=8 Hz, 2H), 7.79 (d, J=8 Hz, 2H).